Cas no 26767-07-7 (2-(3-Chlorophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-Chlorophenyl)-2-oxoacetic acid
• CAS No: 26767-07-7
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• CID: 4642887
• PubChem ID: 12252910
• Update Time: 2024-10-30

2-(3-Chlorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-oxoacetic acid
• (3-Chlorophenyl)glyoxylic acid
• 3-Chlorophenylglyoxylic acid
• (3-Chlorophenyl)(oxo)acetic acid
• 3-Chlorobenzoylformic acid
• Benzeneacetic acid, 3-chloro-a-oxo-
• BBA76707
• 2-(3-chlorophenyl)-2-oxoaceticacid
• AB11010
• DTXSID301309286
• EN300-180854
• SCHEMBL3933763
• AFHZHGQGROJXQB-UHFFFAOYSA-N
• 26767-07-7
• 2-(3-Chlorophenyl)-2-oxoacetic acid

• MDL： MFCD07698678
• Inchi： 1S/C8H5ClO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4H,(H,11,12)
• InChI Key： AFHZHGQGROJXQB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)=O)=C1

Computed Properties

• Exact Mass: 183.9927217 g/mol
• Monoisotopic Mass: 183.9927217 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4
• Molecular Weight: 184.57